6-(3-Cyano-2-fluorophenyl)picolinic acid

• IUPAC Name: 6-(3-cyano-2-fluorophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H7FN2O2/c14-12-8(7-15)3-1-4-9(12)10-5-2-6-11(16-10)13(17)18/h1-6H,(H,17,18)
• InChI Key: ZTILOGONQQPCNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C2=NC(=CC=C2)C(=O)O)F)C#N
• Molecular Formula: C13H7FN2O2
• Molecular Weight: 242.20 g/mol
• CAS No.: 1261976-61-7

Description

6-(3-Cyano-2-fluorophenyl)picolinic acid is a picolinic acid derivative substituted at the 6-position with a 3-cyano-2-fluorophenyl group. Picolinic acid (pyridine-2-carboxylic acid) is a well-known chelating agent for transition metals like zinc and iron, with applications in pharmaceuticals, agrochemicals, and nutritional supplements .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(3-Cyano-2-fluorophenyl)picolinic acid typically involves the reaction of 2-amino-6-fluoropyridine with a diazo reagent to form the corresponding diazonium salt. This intermediate is then subjected to a Sandmeyer reaction to introduce the cyano group, followed by a coupling reaction with a suitable phenyl derivative to yield the final product .

Industrial Production Methods

Industrial production methods for 6-(3-Cyano-2-fluorophenyl)picolinic acid are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

6-(3-Cyano-2-fluorophenyl)picolinic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out to convert the cyano group to an amine group.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Oxidized derivatives with additional functional groups.

Reduction: Amino derivatives where the cyano group is converted to an amine.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

6-(3-Cyano-2-fluorophenyl)picolinic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound can be used in the study of enzyme inhibition and as a probe in biochemical assays.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 6-(3-Cyano-2-fluorophenyl)picolinic acid involves its interaction with specific molecular targets. The cyano group and fluorine atom play crucial roles in binding to active sites of enzymes or receptors, thereby modulating their activity. The compound can inhibit or activate specific pathways depending on its structure and the nature of the target .

Comparison with Similar Compounds

Structural and Electronic Modifications

The table below compares key structural analogs based on substituent patterns, molecular weights, and similarity scores (where available):

Compound Name	Substituent Position & Groups	Molecular Formula	Similarity Score	Key Properties/Applications	Reference
6-(3-Cyano-2-fluorophenyl)picolinic acid	3-CN, 2-F on phenyl ring	C₁₃H₇FN₂O₂	-	Chelation, enzyme inhibition (inferred)	-
6-(4-Trifluoromethylphenyl)picolinic acid	4-CF₃ on phenyl ring	C₁₃H₈F₃NO₂	0.84	High lipophilicity; metallo-β-lactamase inhibition
5-(3-Fluorophenyl)picolinic acid	3-F on phenyl ring	C₁₂H₈FNO₂	0.76	Moderate electron-withdrawing effects; agrochemical intermediates
6-Chloro-3-fluoropicolinic acid	6-Cl, 3-F on pyridine ring	C₇H₄ClFNO₂	0.77	Dual halogen effects; herbicide precursors
6-(2-Fluorophenyl)picolinic acid	2-F on phenyl ring	C₁₂H₈FNO₂	-	Chelation; zinc transport modulation
6-Amino-3-(3-chloro-4-fluorophenyl)picolinic acid	3-Cl, 4-F on phenyl; 6-NH₂ on pyridine	C₁₂H₈ClFN₂O₂	-	Pharmacological intermediates (e.g., kinase inhibitors)

Notes:

• Similarity Scores : Calculated using cheminformatics tools (e.g., Tanimoto index) based on structural overlap .
• Electron-Withdrawing Effects : The 3-CN and 2-F substituents enhance the acidity of the carboxylic acid group (pKa ~1.5–2.5), improving metal-chelation capacity compared to unsubstituted picolinic acid (pKa ~2.8) .
• Lipophilicity: The trifluoromethyl (CF₃) group in 6-(4-Trifluoromethylphenyl)picolinic acid increases logP (~2.5), favoring membrane permeability, whereas the cyano group in the target compound may offer balanced solubility and bioavailability .